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Compound of Interest

Compound Name: 2-Tetradecylbenzenesulfonic acid

Cat. No.: B12705931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of 2-Tetradecylbenzenesulfonic acid, a member of the linear alkylbenzene

sulfonate (LAS) class of anionic surfactants. This document synthesizes available data on its

degradation, soil interaction, and ecotoxicity, offering a valuable resource for environmental risk

assessment and the development of environmentally benign alternatives.

Executive Summary
2-Tetradecylbenzenesulfonic acid, a C14 homolog of linear alkylbenzene sulfonates, is a

synthetic surfactant widely used in various industrial and consumer products. Its environmental

fate is primarily governed by biodegradation, which proceeds readily under aerobic conditions.

The molecule's long alkyl chain influences its physicochemical properties, including its sorption

to soil and sediment. While generally considered to have low potential for bioaccumulation, its

aquatic toxicity is a key consideration in its environmental risk profile. This guide presents

quantitative data, detailed experimental methodologies, and visual representations of key

environmental processes to provide a thorough understanding of the environmental behavior of

2-Tetradecylbenzenesulfonic acid.
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The environmental behavior of a chemical is intrinsically linked to its physical and chemical

properties. For 2-Tetradecylbenzenesulfonic acid, a key property is its amphiphilic nature,

possessing both a hydrophilic sulfonate group and a hydrophobic C14 alkyl chain. This

structure dictates its surface-active properties and influences its partitioning in the environment.

Biodegradability
The primary mechanism for the removal of 2-Tetradecylbenzenesulfonic acid from the

environment is biodegradation. LAS, as a class of compounds, are considered to be "readily

biodegradable"[1].

Aerobic Biodegradation
Under aerobic conditions, the biodegradation of linear alkylbenzene sulfonates is a well-

established process. Studies on LAS mixtures with an average alkyl chain length of 11.6

carbons have shown 66.7–94% degradation in OECD 301A and 301B tests[1]. The

biodegradation of LAS in soil is also rapid, with half-lives for the mineralization of the benzene

ring of C10 to C14 homologs ranging from 18 to 26 days[2]. There is no significant difference in

the mineralization rate among these homologs[2].

Primary and Ultimate Biodegradation: The biodegradation of 2-Tetradecylbenzenesulfonic
acid proceeds through two main stages:

Primary Biodegradation: The initial alteration of the chemical structure, leading to the loss of

its surfactant properties.

Ultimate Biodegradation: The complete breakdown of the molecule into carbon dioxide,

water, and mineral salts.

The ultimate biodegradation of the benzene ring of C12 LAS in river water has been observed

to have a half-life of 0.73 to 13.9 days[3][4].

Anaerobic Biodegradation
Historically, LAS were considered resistant to biodegradation under anaerobic conditions.

However, more recent studies have shown that they can be biodegraded in anoxic

environments, albeit at a slower rate than under aerobic conditions.
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Biodegradation Pathway
The aerobic biodegradation of 2-Tetradecylbenzenesulfonic acid follows a well-defined

pathway, initiated by the enzymatic attack on the alkyl chain.

Aerobic Biodegradation Pathway of 2-Tetradecylbenzenesulfonic Acid

2-Tetradecylbenzenesulfonic Acid ω-Oxidation
Initial Attack

β-Oxidation Sulfophenyl Carboxylic Acids (SPCs)
Chain Shortening

Aromatic Ring Cleavage Desulfonation CO2 + H2O + SO4^2-
Ultimate Degradation
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Figure 1: Aerobic biodegradation pathway of 2-Tetradecylbenzenesulfonic acid.

The process begins with the oxidation of the terminal methyl group of the alkyl chain (ω-

oxidation), followed by the sequential shortening of the chain via β-oxidation, leading to the

formation of sulfophenyl carboxylic acids (SPCs)[3]. The aromatic ring of the SPCs is then

cleaved, followed by desulfonation, ultimately leading to complete mineralization[5].

Environmental Fate
The fate of 2-Tetradecylbenzenesulfonic acid in the environment is determined by a

combination of transport and transformation processes.

Soil Sorption
Due to its hydrophobic alkyl chain, 2-Tetradecylbenzenesulfonic acid has a tendency to sorb

to organic matter in soil and sediment. The soil organic carbon-water partitioning coefficient

(Koc) is a key parameter used to predict the mobility of a chemical in soil. While a specific

experimental Koc value for the C14 homolog is not readily available in the cited literature, the

general behavior of LAS suggests a strong sorption to soil and sludge. For instance, the sludge

partitioning constant (Kp) for C12 LAS has been measured at 3210 L/kg[1].

Hydrolysis and Photolysis
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Chemical degradation, photodegradation, and hydrolysis are not considered important

environmental transformation mechanisms for LAS. While specific quantitative data for 2-
Tetradecylbenzenesulfonic acid are not available, the overall stability of the LAS molecule to

these abiotic degradation pathways is well-recognized.

Ecotoxicity
The potential for a chemical to cause adverse effects on aquatic and terrestrial organisms is a

critical component of its environmental risk assessment.

Aquatic Toxicity
The aquatic toxicity of linear alkylbenzene sulfonates is directly related to the length of the alkyl

chain, with longer chains exhibiting higher toxicity.

Organism Endpoint
C14 LAS
Concentration
(mg/L)

Reference

Daphnia magna 48-hour EC50 0.68 [6]

Seabream (Sparus

aurata) embryos
100% Lethality 0.1 - 0.25 [7]

Table 1: Acute aquatic toxicity of C14 Linear Alkylbenzene Sulfonate.

The 48-hour median effective concentration (EC50) for the immobilization of the freshwater

crustacean Daphnia magna by C14 LAS is 0.68 mg/L[6]. Studies on the early life stages of the

seabream (Sparus aurata) have shown that C13 and C14 LAS homologs caused 100%

lethality at concentrations between 0.1 and 0.25 mg/L[7].

Experimental Protocols
Standardized test methods, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are crucial for generating reliable and comparable

environmental fate and ecotoxicity data.
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Ready Biodegradability - CO2 Evolution Test (OECD
301B)
This test evaluates the ultimate biodegradability of a chemical by measuring the amount of

carbon dioxide produced by microorganisms.
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OECD 301B Experimental Workflow

Prepare Mineral Medium

Add Inoculum (Activated Sludge)

Add Test Substance (2-Tetradecylbenzenesulfonic Acid)

Incubate in the Dark at 22±2°C for 28 days

Aerate with CO2-free Air

Trap Evolved CO2 in Ba(OH)2 or NaOH

Titrate Remaining Hydroxide

Calculate % Biodegradation

Result: Readily Biodegradable?

Click to download full resolution via product page

Figure 2: Workflow for the OECD 301B Ready Biodegradability Test.
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Methodology:

A defined concentration of the test substance (e.g., 10-20 mg/L of Total Organic Carbon) is

added to a mineral medium.

The medium is inoculated with a small amount of microorganisms, typically from the mixed

liquor of an activated sludge treatment plant.

The test vessels are incubated in the dark at a constant temperature (22 ± 2 °C) for 28 days.

A continuous stream of CO2-free air is passed through the test solution to maintain aerobic

conditions.

The evolved carbon dioxide is trapped in a solution of barium hydroxide or sodium

hydroxide.

The amount of CO2 produced is determined by titrating the remaining hydroxide.

The percentage of biodegradation is calculated by comparing the amount of CO2 produced

with the theoretical maximum. A substance is considered readily biodegradable if it reaches

the pass level of 60% within a 10-day window during the 28-day test period[8][9][10][11].

Soil Sorption: Batch Equilibrium Method (OECD 106)
This method is used to determine the adsorption/desorption potential of a chemical in soil.
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OECD 106 Experimental Workflow

Select and Characterize Soil Samples

Equilibrate Soil with Test Solution (Batch Shaking)

Prepare Test Solutions of 2-Tetradecylbenzenesulfonic Acid

Separate Soil and Aqueous Phases (Centrifugation)

Analyze Concentration in Aqueous Phase

Calculate Adsorbed Amount and Kd

Calculate Koc

Result: Soil Sorption Coefficient
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Figure 3: Workflow for the OECD 106 Soil Sorption Test.

Methodology:
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A series of vessels are prepared containing a known mass of soil and a known volume of a

solution of the test substance at various concentrations[12][13][14][15].

The vessels are agitated for a predetermined period to reach equilibrium.

The solid and liquid phases are separated by centrifugation.

The concentration of the test substance remaining in the aqueous phase is measured.

The amount of substance adsorbed to the soil is calculated by the difference between the

initial and final aqueous concentrations.

The soil-water partition coefficient (Kd) is calculated for each concentration.

The organic carbon-water partition coefficient (Koc) is then determined by normalizing the Kd

value to the organic carbon content of the soil[16][17].

Conclusion
2-Tetradecylbenzenesulfonic acid, as a representative of long-chain linear alkylbenzene

sulfonates, is readily biodegradable under aerobic conditions, with ultimate degradation

proceeding through a well-characterized pathway. Its tendency to sorb to soil and sediment is a

key factor in its environmental distribution. While exhibiting aquatic toxicity, particularly to

sensitive species, its rapid biodegradation mitigates the potential for long-term environmental

risk. This guide provides essential data and methodologies to support informed decision-

making in the development and use of this and similar surfactant molecules. Further research

to obtain specific experimental data for the C14 homolog on soil sorption, hydrolysis, and

photolysis would provide a more complete environmental profile.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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